Cas no 3969-27-5 (Adenosine, 8-methoxy-)

Adenosine, 8-methoxy- structure

Adenosine, 8-methoxy- structure

Product name:Adenosine, 8-methoxy-

CAS No:3969-27-5

MF:C₁₁H₁₅N₅O₅

MW:297.26700

CID:924825

PubChem ID:14481266

Adenosine, 8-methoxy- Chemical and Physical Properties

Names and Identifiers

- Adenosine, 8-methoxy-
- 8-Methoxy-acenaphthen-1-on
- 8-methoxyacenaphthen-1-one
- 8-Methoxyadenosin
- 8-Methoxyadenosine
- 8-methoxy-9-pentofuranosyl-9h-purin-6-amine
- DTXSID00960296
- 2-(6-Amino-8-methoxy-purin-9-yl)-5-hydroxymethyl-tetrahydro-furan-3,4-diol
- 3969-27-5
- SCHEMBL6840072
- 15830-79-2
- NSC107182
- NSC-107182
- XGHALRBUKJYKLT-UHFFFAOYSA-N
- DTXSID50293526
- NSC-90397
- NSC90397
- Inchi： InChI=1S/C11H15N5O5/c1-20-11-15-5-8(12)13-3-14-9(5)16(11)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,13,14)
- InChI Key： XGHALRBUKJYKLT-UHFFFAOYSA-N
- SMILES： COC1=NC2=C(N=CN=C2N1C3C(C(C(O3)CO)O)O)N

Computed Properties

Exact Mass: 297.10700
Monoisotopic Mass: 297.10731860g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 149Å²

Experimental Properties

PSA: 148.77000
LogP: -1.39020

Adenosine, 8-methoxy- Production Method

Adenosine, 8-methoxy- Related Literature

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7. Book reviews

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8. Brucine N-oxide-catalyzed Morita–Baylis–Hillman reaction of vinyl ketones: a mechanistic implication of dual catalyst system with proline†

Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
9. Atomic oxygen effects on silvered polyimide films and their surface modification by poly(siloxane amic acid) ammonium salts

Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
10. Caffeic acid attenuates the autocrine IL-6 in hepatocellular carcinoma via the epigenetic silencing of the NF-κB-IL-6-STAT-3 feedback loop†

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